Cas no 163680-81-7 (Uridine, 5-fluoro-,3'-(hydrogen pentanedioate) (9CI))

Uridine, 5-fluoro-,3'-(hydrogen pentanedioate) (9CI) structure
163680-81-7 structure
Product Name:Uridine, 5-fluoro-,3'-(hydrogen pentanedioate) (9CI)
CAS No:163680-81-7
MF:C14H17FN2O9
MW:376.291188001633
CID:196349
PubChem ID:178082
Update Time:2025-04-19

Uridine, 5-fluoro-,3'-(hydrogen pentanedioate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine, 5-fluoro-,3'-(hydrogen pentanedioate) (9CI)
    • 5-[(2R,3S,4R,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy-5-oxopentanoic acid
    • DTXSID40167646
    • Uridine, 5-fluoro-, 3'-(hydrogen pentanedioate)
    • 163680-81-7
    • Inchi: 1S/C14H17FN2O9/c15-6-4-17(14(24)16-12(6)23)13-10(22)11(7(5-18)25-13)26-9(21)3-1-2-8(19)20/h4,7,10-11,13,18,22H,1-3,5H2,(H,19,20)(H,16,23,24)/t7-,10-,11-,13-/m1/s1
    • InChI Key: PWBHNTYXVPHMPQ-GDECHXLSSA-N
    • SMILES: FC1C(NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)OC(CCCC(=O)O)=O)O)=O)=O

Computed Properties

  • Exact Mass: 376.09181
  • Monoisotopic Mass: 376.09180829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 163Ų

Experimental Properties

  • PSA: 162.7

Uridine, 5-fluoro-,3'-(hydrogen pentanedioate) (9CI) Related Literature

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